Cas no 7780-63-4 (Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate)

Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate structure
7780-63-4 structure
Product Name:Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
CAS No:7780-63-4
MF:C25H32O6
MW:428.517988204956
CID:983822
PubChem ID:13156376
Update Time:2025-04-20

Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
    • 17,21-Diacetyloxypregna-4,9(11)-diene-3,20-dione
    • 7780-63-4
    • DTXSID501222208
    • SCHEMBL8999989
    • 17,21-Bis(acetyloxy)pregna-4,9(11)-diene-3,20-dione
    • Inchi: 1S/C25H32O6/c1-15(26)30-14-22(29)25(31-16(2)27)12-9-21-19-6-5-17-13-18(28)7-10-23(17,3)20(19)8-11-24(21,25)4/h8,13,19,21H,5-7,9-12,14H2,1-4H3/t19-,21+,23+,24+,25+/m1/s1
    • InChI Key: LLGOOEUGJKRNNG-NTEVEYFYSA-N
    • SMILES: O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 428.21988874g/mol
  • Monoisotopic Mass: 428.21988874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 913
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 86.7Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd